molecular formula C30H36O8 B1261460 Withangulatin I

Withangulatin I

Cat. No. B1261460
M. Wt: 524.6 g/mol
InChI Key: VOUXFDPQZPGAHS-PDPDJNFXSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Withangulatin I is a natural product found in Physalis angulata with data available.

Scientific Research Applications

Cytotoxic Activities

Withangulatin I, isolated from Physalis angulata, has demonstrated significant cytotoxic activities against human cancer cell lines. A study by Lee et al. (2008) found that Withangulatin I exhibited inhibitory activities against colorectal carcinoma COLO 205 and gastric carcinoma AGS cell lines, suggesting its potential in cancer therapy (Lee, Pan, Chen, & Chen, 2008).

Treatment of Systemic Lupus Erythematosus (SLE)

Sun et al. (2011) reported that Withangulatin A, another component of Physalis angulata, could improve life quality and reduce symptoms in a mouse model of SLE. This suggests that Withangulatin I may have similar therapeutic effects in autoimmune diseases (Sun, Zhou, Chen, Zhong, & Liu, 2011).

Anti-Inflammatory Potential

Withangulatin A has been shown to have anti-inflammatory effects. Sun et al. (2010) found that it significantly suppressed mice T lymphocytes proliferation and inhibited pro-inflammatory cytokines, indicating Withangulatin I could have similar properties (Sun, Liu, Cui, Li, Yu, Ma, & Hu, 2010).

Immunosuppressive Activity

The immunosuppressive activity of Withangulatin A, as demonstrated by Sun et al. (2011), through the modulation of Th1/Th2-type balance and HO-1 expression in mice T lymphocytes, suggests that Withangulatin I may also have potential in this area (Sun, Liu, Liu, Yu, Ma, & Hu, 2011).

Anticancer Agent Development

Zhou et al. (2021) synthesized and evaluated novel Withangulatin A derivatives for their anticancer activities. This indicates ongoing research into the development of anticancer agents based on Withangulatin I and its derivatives (Zhou, Chen, Liu, Li, Kong, & Luo, 2021).

properties

Product Name

Withangulatin I

Molecular Formula

C30H36O8

Molecular Weight

524.6 g/mol

IUPAC Name

[(1S,2R,7S,9R,11R,12R,13S,16R)-15-[(1S)-1-[(2R)-4,5-dimethyl-6-oxo-2,3-dihydropyran-2-yl]ethyl]-12-hydroxy-2,16-dimethyl-3,6-dioxo-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadeca-4,14-dien-13-yl] acetate

InChI

InChI=1S/C30H36O8/c1-14-11-21(37-26(34)15(14)2)16(3)19-12-24(36-17(4)31)29(35)20-13-25-30(38-25)23(33)8-7-22(32)28(30,6)18(20)9-10-27(19,29)5/h7-8,12,16,18,20-21,24-25,35H,9-11,13H2,1-6H3/t16-,18-,20+,21+,24-,25+,27+,28-,29-,30+/m0/s1

InChI Key

VOUXFDPQZPGAHS-PDPDJNFXSA-N

Isomeric SMILES

CC1=C(C(=O)O[C@H](C1)[C@@H](C)C2=C[C@@H]([C@@]3([C@@]2(CC[C@H]4[C@H]3C[C@@H]5[C@]6([C@@]4(C(=O)C=CC6=O)C)O5)C)O)OC(=O)C)C

Canonical SMILES

CC1=C(C(=O)OC(C1)C(C)C2=CC(C3(C2(CCC4C3CC5C6(C4(C(=O)C=CC6=O)C)O5)C)O)OC(=O)C)C

synonyms

(20S,22R)-15alpha-acetoxy-5beta,6beta-epoxy-14alpha-hydroxy-1,4-dioxo-witha-2,16,24-trienolide
withangulatin I

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Withangulatin I
Reactant of Route 2
Reactant of Route 2
Withangulatin I
Reactant of Route 3
Withangulatin I
Reactant of Route 4
Withangulatin I
Reactant of Route 5
Withangulatin I
Reactant of Route 6
Withangulatin I

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.